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Compound of Interest

Compound Name: Nopol

Cat. No.: B044374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for Nopol (CAS No: 128-50-7), a bicyclic monoterpene alcohol. The information is compiled

and presented to meet the needs of laboratory and drug development professionals, with a

focus on clear data presentation, general experimental methodologies, and visual aids for key

procedures.

Chemical and Physical Properties
Nopol is a colorless to pale yellow, viscous liquid.[1] A summary of its key physical and

chemical properties is presented in Table 1. This data is essential for understanding its

behavior under various laboratory conditions.

Table 1: Physical and Chemical Properties of Nopol
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Property Value Reference(s)

Molecular Formula C₁₁H₁₈O [2]

Molecular Weight 166.26 g/mol [2]

Appearance
Colorless to pale yellow,

viscous liquid
[1][2]

Boiling Point 230 - 240 °C [2][3]

Flash Point 98 °C / 208.4 °F [3]

Density 0.974 g/cm³ [3]

Solubility
Insoluble in water; soluble in

organic solvents and oils.
[2]

Refractive Index 1.490-1.500 [2]

GHS Hazard Identification and Classification
Nopol is classified as a hazardous chemical under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to its oral

toxicity and its potential to cause skin and eye irritation.

Table 2: GHS Classification for Nopol
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Hazard Class
Hazard
Category

Signal Word
Hazard
Statement

Reference(s)

Acute Toxicity,

Oral
Category 4 Warning

H302: Harmful if

swallowed
[2][3][4]

Skin

Corrosion/Irritatio

n

Category 2 Warning
H315: Causes

skin irritation
[3][5]

Serious Eye

Damage/Eye

Irritation

Category 2 Warning

H319: Causes

serious eye

irritation

[3][5]

Skin

Sensitization
- Warning

H317: May

cause an allergic

skin reaction

[2][5]

GHS Pictograms:

Exclamation Mark: For acute toxicity (oral), skin irritation, and eye irritation.[6]

Health Hazard (optional for skin sensitization): May be used to indicate skin sensitization.[6]

Toxicological Data
Toxicological studies are crucial for assessing the potential health risks associated with a

substance. The available data for Nopol is summarized in Table 3.

Table 3: Summary of Toxicological Data for Nopol
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Endpoint Result Species Reference(s)

Acute Oral Toxicity

(LD50)
890 mg/kg - [5]

Skin Irritation Causes skin irritation - [5]

Eye Irritation
Causes serious eye

irritation
- [5]

Skin Sensitization
May cause an allergic

skin reaction
- [5]

Genotoxicity

Not expected to be

genotoxic based on

read-across data.

- [7]

Experimental Protocols (General Methodologies)
While specific, detailed experimental protocols for the toxicological studies performed on Nopol
are not publicly available, this section outlines the general methodologies based on established

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD), which are typically followed for chemical safety testing.

Acute Oral Toxicity Study (Up-and-Down Procedure -
OECD 425)
The acute oral toxicity, often expressed as the LD50 (the dose lethal to 50% of the test

population), is a primary indicator of a substance's ingestion hazard.

Methodology:

Test Animals: Typically, a small number of female rats are used sequentially.[8]

Dosing: A single dose of the test substance is administered by oral gavage. The initial dose

is selected based on available information, and subsequent doses for the next animals are

adjusted up or down depending on the outcome (survival or death) for the previous animal.

[8]
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Observation: Animals are observed for a set period, typically 14 days, for signs of toxicity

and mortality.[9]

Data Analysis: The LD50 is calculated using a statistical program that analyzes the sequence

of outcomes.[8]

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD 439)
This in vitro test is used to assess the potential of a substance to cause skin irritation.

Methodology:

Test System: A three-dimensional reconstructed human epidermis model is used, which

mimics the biochemical and physiological properties of the upper layers of human skin.[10]

Application: The test substance is applied topically to the surface of the skin tissue.[10]

Incubation: The treated tissues are incubated for a specific period.

Viability Assessment: After incubation, the viability of the skin cells is determined using a cell

viability assay (e.g., MTT assay). A reduction in cell viability below a certain threshold

indicates irritation potential.[10]

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (OECD 492)
This in vitro method is employed to identify chemicals that have the potential to cause serious

eye damage.

Methodology:

Test System: A three-dimensional reconstructed human cornea-like epithelium model is

utilized.[11]

Application: The test substance is applied to the surface of the corneal tissue.[12]

Incubation: The tissues are incubated for a defined period.
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Viability Assessment: Cell viability is measured to determine the level of damage caused by

the substance. A significant decrease in viability suggests a potential for serious eye

damage.[11]

Handling Precautions and Exposure Controls
Proper handling and the use of appropriate personal protective equipment (PPE) are

paramount to ensure safety when working with Nopol.

Engineering Controls
Work in a well-ventilated area.[4]

Use local exhaust ventilation to control airborne concentrations.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles.[4]

Skin Protection: Wear chemical-resistant gloves and protective clothing.[3][4]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[4]

General Hygiene
Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in the work area.[5]

The following diagram illustrates the logical workflow for handling Nopol safely.
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Start: Handling Nopol

Conduct Risk Assessment

Implement Engineering Controls
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Caption: Logical workflow for handling Nopol safely.
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First-Aid Measures
In case of exposure to Nopol, the following first-aid measures should be taken immediately.

Table 4: First-Aid Measures for Nopol Exposure

Exposure Route First-Aid Measures Reference(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen.

[4]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

[4]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

[5]

Ingestion
Rinse mouth. Get medical

help.
[4][5]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use dry chemical, foam, or carbon dioxide.[1]

Specific Hazards: Combustible liquid.[1] Emits toxic fumes under fire conditions.[1]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[3]

Accidental Release
Personal Precautions: Ensure adequate ventilation.[4] Remove all sources of ignition.[4]

Wear appropriate personal protective equipment.[4]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[5]

Methods for Cleaning Up: Absorb with inert material (e.g., sand, earth) and place in a

suitable container for disposal.[3][5]

Storage and Stability
Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[4] Keep away from heat and sources of ignition.[5]

Incompatible Materials: Strong oxidizing agents.[3]

Stability: Stable under normal conditions.[1]

Analytical Methods
For researchers, reliable analytical methods for the detection and quantification of Nopol are

essential. High-Performance Liquid Chromatography (HPLC) is a commonly used technique.

General HPLC Method Parameters:

Column: C18 column.[13]

Mobile Phase: A mixture of acetonitrile, methanol, and water with a buffer is often effective.

[13]

Detection: UV detection at a wavelength of around 214-250 nm is suitable for Nopol.[3][13]

Method development and validation are crucial to ensure accuracy and precision for specific

applications.

This guide provides a comprehensive overview of the safety and handling of Nopol based on

currently available information. It is essential for all personnel to read and understand the

Safety Data Sheet (SDS) for Nopol before use and to be trained in the proper handling and

emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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